N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C15H11N5O4/c21-14(15-19-13(20-24-15)10-7-16-3-4-17-10)18-6-9-1-2-11-12(5-9)23-8-22-11/h1-5,7H,6,8H2,(H,18,21)
• InChI Key: ALRXBFNSLJLCAS-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C15H11N5O4
• Molecular Weight: 325.28 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H11N5O4 and its molecular weight is 325.284. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications

Several studies have synthesized novel compounds for evaluating their potential antibacterial and antifungal activities. For example, compounds have been designed to target specific bacterial strains, including Mycobacterium tuberculosis, and fungal strains, showcasing significant activity levels that suggest potential applications in developing new antimicrobial agents (Pandya et al., 2019).

Antimycobacterial Screening

The synthesis of new derivatives and their screening for antimycobacterial activity against Mycobacterium tuberculosis has been a focus of recent research. Compounds have shown promising lead molecules with minimal inhibitory concentrations (MIC), indicating strong antimycobacterial properties without toxicity against normal cell lines, which is crucial for further drug development (Nayak et al., 2016).

Antitumor and Antioxidant Activities

The search for compounds with antitumor and antioxidant properties is ongoing, with studies synthesizing new molecules and evaluating their efficacy in various assays. Some compounds have demonstrated excellent antioxidant activity and protection against DNA damage, suggesting their potential use in developing therapeutic agents for cancer and other oxidative stress-related diseases (Bondock et al., 2016).

Herbicidal Activity

Research into the development of new herbicides has led to the synthesis of pyrazole-4-carboxamide derivatives, showing promising results against various weeds while ensuring crop safety. This indicates the potential application of similar compounds in agricultural practices to control weed growth without harming the crops (Ohno et al., 2004).